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Core Concepts
The ferrocyanide anion, systematically named hexacyanoferrate(II), is a coordination complex

with the chemical formula [Fe(CN)₆]⁴⁻.[1] It consists of a central iron(II) ion (Fe²⁺) octahedrally

coordinated to six cyanide ligands (CN⁻). This complex is well-known for its characteristic

yellow color in solution and its remarkable stability, which renders it significantly less toxic than

free cyanide salts. The strong bond between the iron and cyanide ligands prevents the ready

release of cyanide ions.[1][2] The ferrocyanide anion is a diamagnetic species, a result of its

low-spin d⁶ electron configuration in a strong ligand field.[1] It is commonly available as its

potassium salt, potassium ferrocyanide (K₄[Fe(CN)₆]).[1]

A key chemical feature of ferrocyanide is its reversible one-electron oxidation to the ferricyanide

anion, [Fe(CN)₆]³⁻. This redox couple is a standard in electrochemistry and is fundamental to

many of its applications.[3]

Quantitative Data
The physicochemical properties of the ferrocyanide anion and its common salt, potassium

ferrocyanide, are summarized in the tables below for easy reference and comparison.
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Table 1: Physicochemical Properties of the Ferrocyanide
Anion

Property Value

Chemical Formula [Fe(CN)₆]⁴⁻

Molar Mass 211.955 g·mol⁻¹[1]

Charge -4

Coordination Geometry Octahedral

Magnetic Properties Diamagnetic[1]

IUPAC Name Hexacyanoferrate(II)[4]

Table 2: Properties of Potassium Ferrocyanide
(K₄[Fe(CN)₆])

Property Value

Appearance Light yellow crystalline granules[4][5]

Molar Mass 368.34 g/mol (anhydrous)

Density 1.85 g/cm³[5]

Melting Point 70°C (decomposes)

Boiling Point Decomposes at 400°C[5]

Solubility in Water Soluble (approx. 330 g/L in cold water)[5]

Solubility in Ethanol Insoluble[4][5]

pH of Solution (10g/L) 9.5

Table 3: Toxicological Data for Potassium Ferrocyanide
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Test Species Value

LD₅₀ (Oral) Rat 1600-3200 mg/kg bw[6]

LD₅₀ (Oral) Rat 3613 mg/kg

LD₅₀ (Oral) Rat 6400 mg/kg (anhydrous)[7]

LD₅₀ (Intraperitoneal) Mouse 512-1024 mg/kg[8]

Experimental Protocols
Industrial Synthesis of Potassium Ferrocyanide
The modern industrial production of potassium ferrocyanide involves the reaction of hydrogen

cyanide with iron(II) chloride and calcium hydroxide, followed by treatment with potassium

salts.[9][10]

Protocol:

Step 1: Formation of Calcium Ferrocyanide. Hydrogen cyanide (HCN), iron(II) chloride

(FeCl₂), and calcium hydroxide (Ca(OH)₂) are reacted to produce a solution of calcium

ferrocyanide (Ca₂[Fe(CN)₆]·11H₂O).[9]

Step 2: Precipitation of Calcium-Potassium Salt. The resulting solution is treated with

potassium salts to precipitate a mixed calcium-potassium ferrocyanide salt (CaK₂[Fe(CN)₆]).

[9]

Step 3: Formation of Potassium Ferrocyanide. The mixed salt is then treated with potassium

carbonate (K₂CO₃) to yield the final product, tetrapotassium ferrocyanide (K₄[Fe(CN)₆]),

which is then purified by recrystallization.[9][11]

Quantitative Determination of Ferrocyanide by Titration
with Zinc Sulfate
This protocol describes a classic precipitation titration method for the quantitative analysis of

ferrocyanide.

Principle:
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In a neutral or weakly acidic solution, ferrocyanide ions react with zinc ions to form an

insoluble white precipitate of potassium zinc ferrocyanide. The endpoint is determined using an

external indicator, uranyl nitrate, which forms a brown precipitate with excess ferrocyanide.

Protocol:

Preparation of a Standard Zinc Chloride Solution: Prepare a standard solution of zinc

chloride.

Sample Preparation: Accurately weigh a sample of the ferrocyanide salt, dissolve it in

distilled water, and dilute to a known volume (e.g., one liter).

Titration Setup: In a beaker, pipette a known volume (e.g., 25 mL) of the standard zinc

chloride solution. Add 10 mL of a 10% potassium chloride solution and 165 mL of distilled

water. Heat the solution to 90°C.

Titration: Titrate the hot zinc chloride solution with the prepared ferrocyanide solution with

constant stirring.

Endpoint Detection: Periodically, transfer a drop of the solution to a spot plate containing a

drop of uranyl nitrate indicator. The endpoint is reached when a brown color is observed,

indicating the presence of excess ferrocyanide.[12]

Calculation: The concentration of ferrocyanide in the sample can be calculated from the

volume of the ferrocyanide solution required to reach the endpoint and the known

concentration of the zinc chloride solution.

Signaling Pathways and Experimental Workflows
Redox Cycling of Ferrocyanide and Ferricyanide
The reversible oxidation of ferrocyanide to ferricyanide is a fundamental process in its

chemistry and is exploited in many of its applications, including as a redox probe in

electrochemistry.[3][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b228077?utm_src=pdf-body
https://www.911metallurgist.com/blog/ferrocyanide-methods-analysis-assay-procedure/
https://en.wikipedia.org/wiki/Ferricyanide
https://pmc.ncbi.nlm.nih.gov/articles/PMC10734727/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b228077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ferrocyanide
[Fe(CN)₆]⁴⁻

Ferricyanide
[Fe(CN)₆]³⁻

OxidationReduction

-e⁻ (Oxidation) +e⁻ (Reduction)

Click to download full resolution via product page

Caption: Redox interconversion of ferrocyanide and ferricyanide.

Application in Cellular Redox Studies
Due to their inability to freely cross the plasma membrane, ferrocyanide and its oxidized form,

ferricyanide, are valuable tools for studying extracellular redox reactions in cells. Ferricyanide

can act as an extracellular electron acceptor, and any subsequent increase in ferrocyanide

concentration can be attributed to cellular reductant secretion or trans-plasma membrane

electron transport activity.[1]
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Caption: Ferrocyanide as a probe for extracellular electron transport.

Qualitative Analysis of Metal Ions
Potassium ferrocyanide is a classic reagent in qualitative inorganic analysis, forming distinctly

colored precipitates with various metal ions. This allows for the identification of these ions in a

sample.
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Caption: Qualitative analysis workflow using potassium ferrocyanide.

Relevance in Drug Development
While not a therapeutic agent itself, the ferrocyanide anion and its derivatives have several

applications relevant to the pharmaceutical sciences:

Low Toxicity: The high stability of the ferrocyanide complex results in low oral toxicity, as the

cyanide ions are not readily liberated.[6][8] This is a crucial property for any compound

considered for use in pharmaceutical formulations.
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Prussian Blue in Decontamination: Ferric ferrocyanide, commonly known as Prussian blue,

is an FDA-approved drug used as an antidote for poisoning by radioactive cesium and

thallium.[14] It acts by sequestering these toxic metal ions in the gastrointestinal tract,

preventing their absorption into the body.[14]

Anti-caking Agent: Sodium, potassium, and calcium ferrocyanides are used as anti-caking

agents in food and pharmaceutical-grade salts to prevent clumping.[1]

Research Probe: As detailed above, the ferrocyanide/ferricyanide redox couple serves as a

valuable tool in basic research to study cellular metabolic processes and electron transport

phenomena, which can be relevant in understanding disease states and drug mechanisms of

action.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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